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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)phenol

Cat. No.: B1293960 Get Quote

The proper disposal of 2-(2-Hydroxyethoxy)phenol is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. As a phenolic compound, it

is classified as hazardous waste and must be handled accordingly. Under no circumstances

should this chemical or its contaminated materials be disposed of down the sink drain or in

regular trash.[1][2][3]

This guide provides detailed procedures for the safe segregation, collection, and disposal of 2-
(2-Hydroxyethoxy)phenol waste streams, adhering to general principles outlined by

regulatory bodies like the Environmental Protection Agency (EPA).[4] Always consult your

institution's specific Environmental Health & Safety (EH&S) protocols, as local regulations may

vary.

Immediate Safety and Handling
Before handling the chemical or its waste, ensure all safety measures are in place.

Engineering Controls: All procedures involving 2-(2-Hydroxyethoxy)phenol must be

conducted in a certified chemical fume hood to prevent inhalation of vapors.[2][3]

Personal Protective Equipment (PPE): Mandatory PPE includes a fully buttoned lab coat,

safety goggles, and appropriate chemical-resistant gloves (e.g., butyl rubber).[3]

Emergency Equipment: An ANSI-approved safety shower and eyewash station must be

immediately accessible within a 10-second travel time.[5]
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Hazard Classification Summary
Understanding the hazards associated with 2-(2-Hydroxyethoxy)phenol is the first step in its

safe management. The following table summarizes its classification according to the Globally

Harmonized System (GHS).[6]

Hazard
Classification

GHS Hazard Code Description Signal Word

Skin Irritation H315 Causes skin irritation Warning

Eye Irritation H319
Causes serious eye

irritation
Warning

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
Warning

Step-by-Step Disposal Protocol
The fundamental principle for disposing of 2-(2-Hydroxyethoxy)phenol is waste segregation.

Do not mix phenol-contaminated waste with other waste streams.[3][7]

Step 1: Segregate Waste Streams
Immediately after generation, separate the waste into two distinct categories: liquid waste and

solid waste.

Step 2: Collect Liquid Waste
Designated Container: All aqueous solutions containing 2-(2-Hydroxyethoxy)phenol,
including reaction mixtures, aqueous layers from extractions, and the first rinse of

contaminated glassware, must be collected in a dedicated, leak-proof, and shatter-proof

container.[3][8]

Compatibility: Ensure the container is compatible with the chemical. Do not use metal

containers for acidic solutions.[4]

Secure Closure: The container must have a secure, tightly fitting cap and should be kept

closed when not in use.[9][10]
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Fill Level: Do not fill the container beyond 90% of its capacity to allow for vapor expansion.

[10]

Step 3: Collect Solid Waste
Designated Container: Use a separate, sealable, and puncture-proof container for all solid

materials contaminated with 2-(2-Hydroxyethoxy)phenol.[2][3] This includes:

Gloves

Pipette tips

Contaminated weighing paper

Centrifuge tubes

Wipes used for cleaning spills

Secure Closure: Keep the solid waste container sealed to prevent the release of vapors.

Step 4: Label Hazardous Waste Containers
Proper labeling is a critical regulatory requirement.[11]

Affix Label: Attach a completed hazardous waste label to both the liquid and solid waste

containers as soon as you begin collecting waste.[2][12]

Required Information: The label must clearly state the words "Hazardous Waste" and include

the full chemical name—"2-(2-Hydroxyethoxy)phenol"—and list all other components of the

mixture.[12] Indicate the specific hazards (e.g., Irritant).[11]

Step 5: Store Waste in a Satellite Accumulation Area
(SAA)

Location: Store the labeled waste containers in a designated Satellite Accumulation Area

(SAA), which should be at or near the point of generation and under the control of laboratory

personnel.[9][11]
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Segregation: Within the SAA, ensure that the phenolic waste is segregated from

incompatible materials, such as strong oxidizing agents, acids, and bases.[1]

Secondary Containment: Place containers in a secondary containment bin to prevent spills.

Waste Generation
(2-(2-Hydroxyethoxy)phenol)

Liquid Waste?

Liquid Waste
(Aqueous solutions, rinsates)

Yes

Solid Waste
(Gloves, tips, tubes)

No

Collect in compatible, sealed,
liquid hazardous waste container.

Label Container:
'Hazardous Waste'

+ Chemical Name + Hazards

Collect in sealed, puncture-proof,
solid hazardous waste container.

Store in designated
Satellite Accumulation Area (SAA)

Arrange Pickup by Licensed
Environmental Disposal Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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